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Subject: Scale-Up Safety & Exotherm Management

Core Directive: The Physics of Scale-Up
Read This First: The most dangerous phrase in process chemistry is, "It worked fine on a 5-

gram scale."

On a gram scale, your flask has a massive surface-area-to-volume ratio. Heat dissipates

almost instantly to the surroundings. When you scale to a kilogram or pilot plant (100L+), that

ratio drops roughly by the cube root of the volume increase. Your reactor is no longer a

radiator; it is an insulator.

If the rate of heat generation (

) exceeds the rate of heat removal (
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), the temperature rises.[1] As temperature rises, reaction rate increases exponentially
(Arrhenius Law), generating more heat. This positive feedback loop is Thermal Runaway.

The Runaway Logic Flow
The following diagram illustrates the decision pathway that leads to a thermal event.
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Figure 1: The Cycle of Thermal Runaway. Note the positive feedback loop where increased

temperature accelerates the reaction rate.[1]
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Diagnostic Framework: Stoessel’s Criticality Index
Before you run a reaction >100g, you must classify its thermal risk. We use Stoessel’s

Criticality Classes (1-5) to determine the required engineering controls.

Key Definitions:

: Process Temperature (Target operating T).

MTSR (Maximum Temperature of Synthesis Reaction): The temperature the reactor will

reach if cooling fails and all remaining reagent reacts adiabatically.

MTT (Maximum Technical Temperature): The boiling point of the solvent or the trigger

temperature of the relief valve.

: The temperature at which the Time to Maximum Rate (TMR) is 24 hours.[1][2] (The "point
of no return" starts here).

Criticality Class Assessment Table
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Class Scenario Risk Level
Engineering
Requirement

1 Low

Standard cooling. The

reaction cannot boil

the solvent even if

cooling fails.

2 Medium

Venting required. If

cooling fails, the

solvent will boil.

Ensure reflux

condenser capacity >

.

3 High

Critical Safety Issue. If

the solvent boils off,

the dry residue may

decompose/explode.

Emergency cooling

required.

4 Severe

Do Not Run. The

reaction triggers a

secondary

decomposition before

it boils. You have no

evaporative cooling

safety net.

5 Extreme

Forbidden. You are

operating inside the

decomposition zone.

Troubleshooting & FAQs (Active Support)
Issue 1: "I'm dosing my reagent, but the temperature
isn't rising. Should I increase the dosing rate?"
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STATUS: STOP IMMEDIATELY.

The Diagnosis: Reagent Accumulation.[2] This is the most common cause of scale-up

explosions (e.g., the Grignard initiation failure). If you add reagent and see no exotherm, the

reaction has not started (stalled).

The Danger: You are building up a "thermal bomb." When the reaction finally initiates, all the

accumulated reagent will react simultaneously. The cooling system designed for a slow

addition will be overwhelmed by a "batch" reaction.

The Protocol:

Halt Dosing: Stop the pump immediately.

Verify Initiation: Check for secondary signs (color change, reflux, gas evolution).

Wait: Do not resume dosing until the expected exotherm from the initial portion is observed

and subsides.

Corrective Action: If initiation fails, quench the batch. Do not try to "force" it with heat while

fully loaded with reagents.

Issue 2: "How do I determine the MTSR without blowing
up my calorimeter?"
STATUS: USE MICRO-CALORIMETRY.

The Protocol: Differential Scanning Calorimetry (DSC) Screening Never put a gram-scale

reaction in a reaction calorimeter (RC1) without a milligram-scale screen.

Sample Prep: Prepare 2-5 mg of the reaction mixture in a high-pressure gold-plated crucible

(to withstand vapor pressure).

Dynamic Scan: Ramp temperature from

to

at
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.

Data Analysis:

Identify

(Start of exotherm).

Integrate the peak to find Total Energy (

in J/g).

Rule of Thumb: If

, the substance has explosive potential. If

, a runaway is possible.

Calculate

:

(Assume specific heat capacity

for organics if unknown).

Issue 3: "My jacket temperature is -20°C, but the reactor
is stuck at 50°C."
STATUS: HEAT TRANSFER LIMITATION.

The Diagnosis: Your

value (Overall Heat Transfer Coefficient) is too low for the surface area available.

As volume (

) scales by

, Area (

) only scales by
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. You have run out of cooling area.

The Protocol:

Reduce Dosing Rate: The reaction rate (and thus heat generation rate) in a semi-batch

process is controlled by addition speed.

Target:

.

Cryogenic Intervention: If using a standard chiller, switch to a cryostat to increase the

(driving force), but be wary of freezing the reaction wall (fouling), which decreases

.

Experimental Workflow: The Safety Screen
Follow this workflow for every new molecule entering scale-up (>100g).
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Figure 2: The Process Safety Screening Workflow. DSC determines potential; RC1 determines

cooling load; ARC determines time-to-explosion.

Case Study: The Cost of Ignoring MTSR
Incident: T2 Laboratories Explosion (2007). Chemistry: MCMT synthesis (Diglyme solvent,

Sodium metal). Failure Mode:
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Cooling Failure: The cooling water to the reactor failed.

Runaway: The reaction exotherm raised the temperature.[1][3][4]

Secondary Decomposition: The MTSR of the primary reaction exceeded the decomposition

temperature of the diglyme/sodium mixture (

).

Result: The secondary decomposition released gas faster than the relief valve could vent.

The reactor exploded with the force of 1,400 lbs of TNT, killing 4 people. Lesson: Never

design a process where the MTSR enters a zone of secondary decomposition (Criticality

Class 4 or 5).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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